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Compound of Interest

[(2-Amino-2-oxoethyl)thio]acetic
Compound Name: d
aci

Cat. No.: B175270

For Researchers, Scientists, and Drug Development Professionals

Abstract

[(2-Amino-2-oxoethyl)thio]acetic acid, a molecule containing both a thioether linkage and an
amide functional group, presents an interesting scaffold for potential applications in drug
development and biochemical research. This technical guide provides a comprehensive
overview of its physicochemical properties, a proposed synthetic route, and a hypothetical
signaling pathway context. Due to the limited availability of experimental data for this specific
compound in publicly accessible literature, this guide combines available information with well-
established principles of medicinal chemistry and organic synthesis to provide a foundational
understanding for researchers.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of [(2-Amino-2-
oxoethyl)thiolacetic acid is presented in Table 1. It is critical to note that experimental data for
several of these parameters are not readily available. Therefore, values should be considered
as estimates to guide initial experimental design.

Table 1: Physicochemical Properties of [(2-Amino-2-oxoethyl)thio]acetic acid
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Property Value Source/Method
IUPAC Name l(2-Amino-2- -
oxoethyl)thio]acetic acid

CAS Number 13330-87-5 [1]
Molecular Formula C4H7NOsS [1]
Molecular Weight 149.17 g/mol [1]
Appearance Solid (predicted)

Melting Point Not available --
Boiling Point Not available --
pKa Not available --
Solubility Not available --
LogP Not available -

Synthesis and Characterization: Experimental

Protocols

A specific, experimentally validated protocol for the synthesis of [(2-Amino-2-

oxoethyl)thio]acetic acid is not readily found in the surveyed literature. However, a plausible

synthetic route can be proposed based on established organic chemistry reactions. The

following section outlines a potential two-step synthesis starting from commercially available

reagents.

Proposed Synthesis Workflow

The proposed synthesis involves the S-alkylation of thioglycolic acid with 2-chloroacetamide.

This approach is a straightforward and common method for forming thioether bonds.
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Caption: Proposed synthesis workflow for [(2-Amino-2-oxoethyl)thio]acetic acid.

Detailed Experimental Protocol (Proposed)

Materials:

Thioglycolic acid

2-Chloroacetamide

Sodium hydroxide (or another suitable base)

Anhydrous solvent (e.g., ethanol, DMF)
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» Hydrochloric acid (for acidification)
» Standard laboratory glassware and equipment
Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve thioglycolic acid in the chosen anhydrous
solvent.

Deprotonation: Cool the solution in an ice bath and slowly add one equivalent of a suitable
base (e.g., sodium hydroxide) to deprotonate the thiol group, forming the thiolate anion.

S-Alkylation: To the cooled solution, add a solution of 2-chloroacetamide in the same solvent
dropwise. The reaction mixture is then allowed to warm to room temperature and stirred for a
specified time (e.g., 12-24 hours), monitoring the reaction progress by thin-layer
chromatography (TLC).

Work-up: After the reaction is complete, the solvent is removed under reduced pressure. The
residue is redissolved in water and washed with an organic solvent (e.g., diethyl ether) to
remove any unreacted 2-chloroacetamide.

Acidification and Isolation: The aqueous layer is then acidified with dilute hydrochloric acid to
protonate the carboxylic acid, leading to the precipitation of the product. The solid product is
collected by filtration, washed with cold water, and dried under vacuum.

Purification: Further purification can be achieved by recrystallization from a suitable solvent
or by column chromatography.

Characterization Methods

The structure and purity of the synthesized [(2-Amino-2-oxoethyl)thio]acetic acid should be
confirmed using standard analytical techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy will
confirm the connectivity of the atoms and the absence of impurities.
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« Infrared (IR) Spectroscopy: IR spectroscopy will identify the characteristic functional groups,
such as the carboxylic acid O-H and C=0 stretches, the amide N-H and C=0 stretches, and
the C-S bond.

e Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the molecular
weight and elemental composition of the compound.

Biological Activity and Signaling Pathways
(Hypothetical)

There is no specific information available in the searched literature regarding the biological
activity or the signaling pathways modulated by [(2-Amino-2-oxoethyl)thio]acetic acid.
However, as an amino acid derivative, it is plausible that it could interact with cellular pathways
that sense and respond to amino acid availability.

One such central pathway is the mTOR (mammalian target of rapamycin) signaling cascade,
which is a master regulator of cell growth, proliferation, and metabolism in response to nutrient

cues, including amino acids.

Hypothetical Interaction with Amino Acid Sensing
Pathways

The following diagram illustrates a simplified, general model of an amino acid sensing pathway
leading to mMTORC1 activation. It is important to emphasize that the involvement of [(2-Amino-
2-oxoethyl)thio]acetic acid in this or any other signaling pathway is purely speculative and

would require experimental validation.
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Caption: Hypothetical signaling pathway for amino acid sensing via mTORC1.
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In this speculative model, [(2-Amino-2-oxoethyl)thio]acetic acid could potentially be
transported into the cell and interact with intracellular amino acid sensors. This interaction
could then influence the activity of downstream signaling complexes like GATOR and Rag
GTPases, ultimately modulating mTORCL1 activity and its control over cell growth and
proliferation.

Conclusion and Future Directions

[(2-Amino-2-oxoethyl)thio]acetic acid is a compound for which detailed experimental data is
currently lacking in the public domain. This guide has provided a summary of its basic
properties, a plausible synthetic route, and a hypothetical biological context to serve as a
starting point for researchers. Future experimental work is necessary to determine the actual
physicochemical properties, validate the proposed synthesis, and investigate the potential
biological activities of this molecule. Such studies will be crucial to unlock its potential in drug
discovery and other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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